Cas no 35461-99-5 (3-(Furan-2-yl)benzoic acid)
3-(Furan-2-yl)benzoic acid is a versatile compound with significant advantages in organic synthesis. It serves as a key intermediate in the synthesis of various biologically active molecules due to its ability to form stable conjugates. The compound exhibits high purity and excellent stability, making it ideal for use in both research and industrial applications. Its structural features facilitate its integration into complex molecules, thereby expanding the scope of synthetic chemistry.
3-(Furan-2-yl)benzoic acid structure
Product Name:3-(Furan-2-yl)benzoic acid
CAS No:35461-99-5
MF:C11H8O3
MW:188.179423332214
MDL:MFCD02690979
CID:821123
PubChem ID:5037933
Update Time:2025-07-18
3-(Furan-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Furan-2-yl)benzoic acid
- 3-(2-Furyl)benzoic acid
- 3-FUR-2-YLBENZOIC ACID
- 3-furan-2-yl-benzoic acid
- AC1NN725
- CTK4H4612
- Oprea1_256261
- Oprea1_369042
- SureCN941410
- Benzoic acid, 3-(2-furanyl)-
- m-(2-Furyl)benzoic acid
- RQVVFGRDMHDHNI-UHFFFAOYSA-N
- SBB090733
- STK011653
- 3-(2-furyl)benzoic acid, AldrichCPR
- AK105471
- BB 0222415
- SCHEMBL941410
- Z57085005
- PS-5902
- SB60913
- AKOS004119290
- 35461-99-5
- DTXSID30407689
- BDBM50607378
- DB-069212
- 3-(furan-2-yl)benzoicacid
- C74827
- MFCD02690979
- CS-0156956
- CHEMBL5219161
- EN300-8574619
-
- MDL: MFCD02690979
- Inchi: 1S/C11H8O3/c12-11(13)9-4-1-3-8(7-9)10-5-2-6-14-10/h1-7H,(H,12,13)
- InChI Key: RQVVFGRDMHDHNI-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 188.04734
- Monoisotopic Mass: 188.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
- XLogP3: 2.2
Experimental Properties
- Color/Form: No data available
- Density: 1.3±0.1 g/cm3
- Melting Point: 157 °C
- Boiling Point: 366.4℃/760mmHg
- Flash Point: 175.4±23.2 °C
- Refractive Index: 1.581
- PSA: 50.44
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
3-(Furan-2-yl)benzoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Sealed in dry,Room Temperature
3-(Furan-2-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 031926-250mg |
3-Furan-2-yl-benzoic acid |
35461-99-5 | 95% | 250mg |
£34.00 | 2022-03-01 | |
| Fluorochem | 031926-1g |
3-Furan-2-yl-benzoic acid |
35461-99-5 | 95% | 1g |
£104.00 | 2022-03-01 | |
| Fluorochem | 031926-5g |
3-Furan-2-yl-benzoic acid |
35461-99-5 | 95% | 5g |
£418.00 | 2022-03-01 | |
| Fluorochem | 031926-10g |
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35461-99-5 | 95% | 10g |
£772.00 | 2022-03-01 | |
| Alichem | A019093807-5g |
3-(Furan-2-yl)benzoic acid |
35461-99-5 | 95% | 5g |
$669.92 | 2023-09-02 | |
| Alichem | A019093807-10g |
3-(Furan-2-yl)benzoic acid |
35461-99-5 | 95% | 10g |
$903.00 | 2023-09-02 | |
| Alichem | A019093807-25g |
3-(Furan-2-yl)benzoic acid |
35461-99-5 | 95% | 25g |
$1690.00 | 2023-09-02 | |
| Chemenu | CM252446-1g |
3-(Furan-2-yl)benzoic acid |
35461-99-5 | 95% | 1g |
$264 | 2021-08-04 | |
| Chemenu | CM252446-5g |
3-(Furan-2-yl)benzoic acid |
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$617 | 2021-08-04 | |
| Chemenu | CM252446-10g |
3-(Furan-2-yl)benzoic acid |
35461-99-5 | 95% | 10g |
$884 | 2021-08-04 |
3-(Furan-2-yl)benzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:35461-99-5)3-(Furan-2-yl)benzoic acid
Order Number:A924192
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:39
Price ($):314.0/903.0
Email:sales@amadischem.com
3-(Furan-2-yl)benzoic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:35461-99-5)3-(Furan-2-yl)benzoic acid
Purity:99%/99%
Quantity:1g/5g
Price ($):314.0/903.0